2-chloro-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide

• IUPAC Name: 2-chloro-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide
• InChI: InChI=1S/C24H18ClNO4/c1-14-19-13-16(26-24(28)18-5-3-4-6-20(18)25)9-12-21(19)30-23(14)22(27)15-7-10-17(29-2)11-8-15/h3-13H,1-2H3,(H,26,28)
• InChI Key: UYEHUPCYUWXTOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3Cl)C(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C24H18ClNO4
• Molecular Weight: 419.9 g/mol
• CAS No.: 929504-99-4

Description

This compound features a benzofuran core substituted at position 2 with a 4-methoxybenzoyl group and at position 3 with a methyl group. The benzamide moiety at position 5 is further substituted with a 2-chlorophenyl group (Fig. 1). Its molecular formula is C25H18ClNO4, with a molecular weight of 431.87 g/mol (estimated from analogs in ). The 4-methoxybenzoyl and 2-chlorobenzamide groups confer distinct electronic and steric properties, influencing solubility, stability, and biological interactions .

Biological Activity

2-chloro-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide is a complex organic compound with significant potential in medicinal chemistry. Its unique structural features, including a benzamide core, a chloro substituent, and a methoxybenzoyl moiety, suggest diverse biological activities. This article reviews the compound's biological activity, focusing on its anticancer and anti-inflammatory properties.

Molecular Structure and Properties

The molecular formula of 2-chloro-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide is $C_{20}H_{19}ClN_{2}O_{3}$, with a molecular weight of approximately 372.83 g/mol. The compound's structure allows for various interactions with biological systems, enhancing its pharmacological potential.

Property	Value
Molecular Formula	$C_{20}H_{19}ClN_{2}O_{3}$
Molecular Weight	372.83 g/mol
Structural Features	Benzamide, Chloro, Methoxybenzoyl

Anticancer Properties

Recent studies have highlighted the anticancer potential of 2-chloro-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide. In vitro tests against various cancer cell lines have shown promising results:

• Cell Lines Tested : A-549 (lung cancer) and HeLa (cervical cancer).
• Assay Method : MTT assay to determine cell viability.
• IC50 Values : The compound exhibited significant cytotoxic effects with IC50 values comparable to standard chemotherapeutic agents like doxorubicin .

The morphological changes observed in treated cells indicate that the compound effectively inhibits cancer cell growth through mechanisms that may involve apoptosis and cell cycle arrest.

Anti-inflammatory Activity

In addition to its anticancer properties, this compound has been investigated for anti-inflammatory effects. Preliminary findings suggest that it may inhibit key inflammatory pathways by modulating enzyme activity related to inflammation. The specific mechanisms remain under investigation but could include:

• Inhibition of COX Enzymes : Similar compounds have shown effectiveness in reducing prostaglandin synthesis.
• Cytokine Modulation : Potential to alter the levels of pro-inflammatory cytokines.

Case Studies and Research Findings

• Study on Anticancer Activity :
  • Researchers synthesized various analogues, including 2-chloro-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide, and evaluated their effects on A-549 and HeLa cells.
  • The study found that the methoxy substitution significantly enhanced anticancer activity compared to unsubstituted analogues .
• Molecular Docking Studies :
  • Docking studies indicated that the compound interacts favorably with targets such as extracellular signal-regulated kinase 2 (ERK2) and fibroblast growth factor receptor 2 (FGFR2), which are critical in cancer progression .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Physical Properties

Key analogs differ in substituents on the benzofuran core, benzoyl, or benzamide moieties. These modifications impact melting points, molecular weights, and lipophilicity.

Compound Name	Substituents (Benzoyl/Benzamide)	Molecular Weight (g/mol)	Melting Point (°C)	Key Features	Reference
Target Compound	4-Methoxybenzoyl / 2-Chlorobenzamide	431.87	Not Reported	High lipophilicity
4-tert-Butyl-N-[2-(4-Methoxybenzoyl)-3-Methyl-1-Benzofuran-5-yl]Benzamide	4-Methoxybenzoyl / 4-tert-Butyl	441.53	Not Reported	Increased steric bulk
4-Chloro-N-[2-(4-Chlorobenzoyl)-3-Methyl-1-Benzofuran-5-yl]Benzamide	4-Chlorobenzoyl / 4-Chlorobenzamide	445.95	Not Reported	Enhanced halogen interactions
Compound 53 ()	Triazine-4-Methoxyphenyl	Not Reported	255–258	Lower melting point vs. fluorinated analogs
WDR5-0102 ()	Piperazine-Nitrobenzamide	Not Reported	Not Reported	MLL/WDR5 interaction inhibitor

Key Observations :

• Lipophilicity : The 4-methoxy group in the target compound likely increases solubility in organic solvents compared to halogenated analogs (e.g., 4-chloro derivatives) .
• Melting Points : Substituents on the triazine ring (e.g., 4-methoxyphenyl in Compound 53 vs. 3-fluorophenyl in Compound 51) reduce melting points by ~10°C, suggesting weaker crystal packing .
• Biological Relevance : The piperazine and nitro groups in WDR5-0102 enable specific protein binding, a feature absent in the target compound .

Enzyme Inhibition (WDR5 Antagonists)

• Target Compound: No direct evidence of WDR5 inhibition.
• WDR5-0102 : The 2-chloro-N-(2-(4-methylpiperazin-1-yl)-5-nitrophenyl)benzamide scaffold disrupts MLL/WDR5 interactions, critical in leukemia .
• Divergence : The target compound lacks the nitro and piperazine groups necessary for WDR5 binding, highlighting the importance of electron-withdrawing substituents in enzyme inhibition .